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Compound of Interest

Compound Name: STAD 2

Cat. No.: B15542577

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and storage of STAD 2, a

potent and selective disruptor of the Protein Kinase A (PKA) RII subunit interaction with A-

Kinase Anchoring Proteins (AKAPs). Adherence to these guidelines is crucial for maintaining

the integrity and activity of the peptide for reproducible experimental outcomes.

Product Information
Property Value Reference

Full Name Stapled AKAP Disruptor 2 [1]

CAS Number 1542100-77-5

Molecular Weight 2096.68 g/mol

Biological Activity

Selectively binds to the PKA-

RII subunit (Kd = 6.2 nM),

disrupting its interaction with

AKAPs. It is cell-permeable.

[1]
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Solubility
STAD 2 is a lyophilized powder and requires appropriate solvents for reconstitution. The

solubility of STAD 2 in various solvents is summarized below. It is recommended to use freshly

opened, anhydrous solvents to avoid degradation of the peptide.

Solvent Concentration Notes

50% Acetonitrile/Water Up to 1 mg/mL
Recommended for initial stock

solution preparation.

DMSO ≥ 100 mg/mL (≥ 47.69 mM)

Use of hygroscopic DMSO can

impact solubility; use a fresh,

high-quality grade.

Dissolution Protocols
Preparation of a 1 mg/mL Stock Solution in 50%
Acetonitrile/Water
Materials:

STAD 2 lyophilized powder

High-purity Acetonitrile

Nuclease-free, sterile water

Sterile, low-protein binding microcentrifuge tubes

Protocol:

Allow the vial of lyophilized STAD 2 to equilibrate to room temperature before opening to

prevent condensation.

Prepare a 50% acetonitrile/water solvent by mixing equal volumes of acetonitrile and sterile

water.
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To prepare a 1 mg/mL stock solution, add the appropriate volume of the 50%

acetonitrile/water solvent to the vial of STAD 2. For example, to a 1 mg vial, add 1 mL of the

solvent.

Gently vortex or pipette the solution to ensure the peptide is fully dissolved. Avoid vigorous

shaking to prevent peptide aggregation.

Visually inspect the solution to ensure there are no particulates. If necessary, the solution

can be briefly sonicated in a water bath.

Preparation of a High-Concentration Stock Solution in
DMSO
Materials:

STAD 2 lyophilized powder

Anhydrous, high-purity DMSO

Sterile, low-protein binding microcentrifuge tubes with secure caps

Protocol:

Equilibrate the STAD 2 vial to room temperature.

Add the desired volume of anhydrous DMSO to the vial. For example, to prepare a 10 mM

stock solution from 1 mg of STAD 2 (MW: 2096.68), add 47.69 µL of DMSO.

Cap the vial tightly and gently vortex until the powder is completely dissolved.

Due to the hygroscopic nature of DMSO, it is critical to work quickly and minimize the

exposure of the solvent and solution to air.

Storage and Stability
Proper storage of STAD 2 is essential to maintain its biological activity. Recommendations for

both the lyophilized powder and stock solutions are provided below.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15542577/docs?utm_src=pdf-body#application-notes-and-protocols-for-stad-2
https://www.benchchem.com/product/b15542577/docs?utm_src=pdf-body#application-notes-and-protocols-for-stad-2
https://www.benchchem.com/product/b15542577/docs?utm_src=pdf-body#application-notes-and-protocols-for-stad-2
https://www.benchchem.com/product/b15542577/docs?utm_src=pdf-body#application-notes-and-protocols-for-stad-2
https://www.benchchem.com/product/b15542577/docs?utm_src=pdf-body#application-notes-and-protocols-for-stad-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 1 year
Store in a desiccated

environment.

-80°C Up to 2 years
Recommended for

long-term storage.

Stock Solution in 50%

Acetonitrile/Water
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months

Recommended for

long-term storage of

stock solutions.

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot into small,

single-use volumes.

-80°C Up to 6 months

Ensure vials are

tightly sealed to

prevent moisture

absorption.

Important Considerations:

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to peptide

degradation. It is highly recommended to aliquot the stock solution into single-use volumes

before freezing.

Light Sensitivity: Protect the peptide, both in solid form and in solution, from direct light.

Signaling Pathway and Mechanism of Action
STAD 2 acts as a competitive inhibitor of the interaction between the regulatory (RII) subunits

of PKA and AKAPs. This disruption leads to the delocalization of PKA from its specific

subcellular compartments, thereby preventing the phosphorylation of downstream targets in

response to cAMP signaling.
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Mechanism of STAD 2 Action.

Experimental Workflow: PKA Activity Assay
The following is a generalized workflow for assessing the inhibitory effect of STAD 2 on PKA

activity.
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Workflow for PKA Inhibition Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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